3-Ethoxybenzenecarbothioamide
Overview
Description
3-Ethoxybenzenecarbothioamide is a chemical compound with the molecular formula C9H11NOS . It is used in various scientific and industrial applications .
Synthesis Analysis
The synthesis of 3-Ethoxybenzenecarbothioamide and similar compounds involves complex chemical reactions . For instance, pyrazoline derivatives were designed and synthesized through cyclization of chalcones with thiosemicarbazide/semicarbazide in CH3COOH as a solvent .Molecular Structure Analysis
The molecular structure of 3-Ethoxybenzenecarbothioamide can be determined using techniques such as X-ray crystallography . This method allows for the determination of the three-dimensional molecular structure of small molecule compounds .Chemical Reactions Analysis
The chemical reactions involving 3-Ethoxybenzenecarbothioamide can be analyzed using various electroanalytical tools . These tools can investigate redox-active intermediates and provide insights into the reaction mechanisms .Physical And Chemical Properties Analysis
The physical and chemical properties of 3-Ethoxybenzenecarbothioamide include its molecular structure, density, color, and solubility . These properties can be measured without changing the chemical composition of the compound .Scientific Research Applications
Proteomics Research
“3-Ethoxybenzenecarbothioamide” is used in proteomics research . Proteomics is the large-scale study of proteins, particularly their structures and functions. This compound could be used to study protein interactions, modifications, and localization to understand their functions in complex biological systems .
Antioxidant Activity
Benzamide compounds, which include “3-Ethoxybenzenecarbothioamide”, have been found to exhibit antioxidant activity . They can act as free radical scavengers and metal chelators, helping to prevent oxidative stress in biological systems .
Antibacterial Activity
Benzamides, including “3-Ethoxybenzenecarbothioamide”, have demonstrated antibacterial activity . They have been tested for their in vitro growth inhibitory activity against different bacteria , making them potential candidates for the development of new antibacterial agents.
Anti-fungal Activity
Similar to its antibacterial properties, “3-Ethoxybenzenecarbothioamide” and other benzamides have shown anti-fungal activity . This makes them useful in the research and development of new antifungal treatments .
Synthesis of Schiff Bases
“3-Ethoxybenzenecarbothioamide” can be used in the synthesis of Schiff bases . Schiff bases are compounds that contain a functional group that is a carbon-nitrogen double bond with the nitrogen atom connected to an aryl or alkyl group – but not hydrogen . They have a wide range of applications, including use in organic synthesis and in the preparation of dyes and pigments .
Transition Metal Complexes
“3-Ethoxybenzenecarbothioamide” can be used to prepare transition metal complexes . These complexes have a wide range of applications, including use in catalysis, materials science, and medicine .
properties
IUPAC Name |
3-ethoxybenzenecarbothioamide |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H11NOS/c1-2-11-8-5-3-4-7(6-8)9(10)12/h3-6H,2H2,1H3,(H2,10,12) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
LXXDVDKIORLFFH-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC1=CC=CC(=C1)C(=S)N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H11NOS |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID60366533 |
Source
|
| Record name | 3-ethoxybenzenecarbothioamide | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID60366533 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
181.26 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
3-Ethoxybenzenecarbothioamide | |
CAS RN |
747411-11-6 |
Source
|
| Record name | 3-ethoxybenzenecarbothioamide | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID60366533 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 3-ETHOXYBENZENE-1-CARBOTHIOAMIDE | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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